Methyl 2,4-difluoro-6-methylbenzoate
Description
“Methyl 2,4-difluoro-6-methylbenzoate” is a chemical compound with the molecular formula C9H8F2O2 . It has a molecular weight of 186.16 . This compound is related to “Methyl 2,4-difluorobenzoate”, which has the molecular formula C8H6F2O2 and a molecular weight of 172.13 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of m-difluorobenzene, an important structural component in many pharmaceutical agents and natural products, has been achieved through a continuous-flow double diazotization process via the Balz-Schiemann reaction . This method addresses potential hazards associated with the strongly exothermic and thermally unstable diazonium intermediate and severe coupled side reactions .Molecular Structure Analysis
The molecular structure of “Methyl 2,4-difluoro-6-methylbenzoate” can be represented by the SMILES stringCOC(=O)c1ccc(F)cc1F . This indicates that the compound contains a methyl ester group (COC=O), a benzene ring (c1ccc(F)cc1), and two fluorine atoms attached to the benzene ring . Physical And Chemical Properties Analysis
“Methyl 2,4-difluoro-6-methylbenzoate” has a predicted density of 1.224±0.06 g/cm3 and a predicted boiling point of 215.1±40.0 °C . The related compound “Methyl 2,4-difluorobenzoate” has a refractive index of 1.4840 (lit.), a boiling point of 128-129 °C (lit.), and a density of 1.384 g/mL at 25 °C (lit.) .properties
IUPAC Name |
methyl 2,4-difluoro-6-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJUVVRGAWFGIRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C(=O)OC)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,4-difluoro-6-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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